Cas no 1013759-45-9 (N-[3-(1,3-benzoxazol-2-yl)phenyl]-1,5-dimethyl-1H-pyrazole-3-carboxamide)

• Product Name: N-[3-(1,3-benzoxazol-2-yl)phenyl]-1,5-dimethyl-1H-pyrazole-3-carboxamide
• CAS No: 1013759-45-9
• MF: C₁₉H₁₆N₄O₂
• MW: 332.35594367981
• CID: 6033674
• PubChem ID: 16952167
• Update Time: 2025-06-14

N-[3-(1,3-benzoxazol-2-yl)phenyl]-1,5-dimethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,3-benzoxazol-2-yl)phenyl]-1,5-dimethyl-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, N-[3-(2-benzoxazolyl)phenyl]-1,5-dimethyl-
• 1013759-45-9
• N-(3-(benzo[d]oxazol-2-yl)phenyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• F2446-0105
• AKOS024648913
• N-[3-(1,3-benzoxazol-2-yl)phenyl]-1,5-dimethylpyrazole-3-carboxamide

• Inchi： 1S/C19H16N4O2/c1-12-10-16(22-23(12)2)18(24)20-14-7-5-6-13(11-14)19-21-15-8-3-4-9-17(15)25-19/h3-11H,1-2H3,(H,20,24)
• InChI Key： FABSVYXTVAQAJX-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CC(C(NC2=CC=CC(C3=NC4=CC=CC=C4O3)=C2)=O)=N1

Computed Properties

• Exact Mass: 332.12732577g/mol
• Monoisotopic Mass: 332.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 448.0±40.0 °C(Predicted)
• pka: 11.79±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[3-(1,3-benzoxazol-2-yl)phenyl]-1,5-dimethyl-1H-pyrazole-3-carboxamide

Comprehensive Overview of N-[3-(1,3-benzoxazol-2-yl)phenyl]-1,5-dimethyl-1H-pyrazole-3-carboxamide (CAS No. 1013759-45-9)

N-[3-(1,3-benzoxazol-2-yl)phenyl]-1,5-dimethyl-1H-pyrazole-3-carboxamide, identified by its CAS No. 1013759-45-9, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining a benzoxazole moiety with a pyrazole-carboxamide group, making it a subject of interest for researchers exploring novel bioactive molecules. Its structural complexity and potential applications align with current trends in drug discovery, where heterocyclic compounds are increasingly sought after for their diverse pharmacological properties.

The growing demand for small-molecule inhibitors and kinase-targeting agents has propelled research into compounds like N-[3-(1,3-benzoxazol-2-yl)phenyl]-1,5-dimethyl-1H-pyrazole-3-carboxamide. Recent studies highlight its relevance in addressing age-related diseases and metabolic disorders, topics frequently searched in scientific databases. The compound's benzoxazole core is known for its electron-rich properties, which contribute to its potential in fluorescence-based imaging and photodynamic therapy—areas gaining traction due to advancements in non-invasive diagnostics.

From a synthetic perspective, the compound's pyrazole-carboxamide segment offers versatility in chemical modifications, enabling researchers to fine-tune its physicochemical properties. This adaptability is crucial for optimizing drug-likeness and bioavailability, key concerns in modern pharmaceutical development. Computational studies suggest that the compound may exhibit favorable binding affinities toward specific enzyme targets, though empirical validation remains ongoing. Such findings resonate with the broader scientific community's focus on AI-driven drug design and in silico screening methodologies.

In material science, the benzoxazole derivative's thermal stability and luminescent properties have sparked interest for applications in organic electronics and sensor technologies. These align with global trends toward sustainable materials and green chemistry initiatives. Researchers are also investigating its potential as a corrosion inhibitor or catalytic ligand, leveraging its heteroatom-rich framework.

Despite its promise, challenges persist in scaling up the synthesis of CAS No. 1013759-45-9 while maintaining cost-efficiency—a common hurdle in translating lab-scale discoveries to industrial applications. Current optimization efforts focus on microwave-assisted synthesis and flow chemistry techniques, which are frequently discussed in contemporary literature. The compound's structure-activity relationships (SAR) remain an active area of exploration, particularly for tailoring its selectivity toward specific biological pathways.

In summary, N-[3-(1,3-benzoxazol-2-yl)phenyl]-1,5-dimethyl-1H-pyrazole-3-carboxamide represents a compelling case study at the intersection of chemistry and interdisciplinary innovation. Its dual relevance in life sciences and advanced materials ensures its continued prominence in research agendas worldwide, reflecting the evolving priorities of both academia and industry.